Cas no 220418-02-0 (1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one)

• Product name: 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one
• CAS No: 220418-02-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 2085860
• PubChem ID: 18364049

1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one
• 4,5,6-Trimethoxy-3-indolinone
• 4,5,6-trimethoxy-1,2-dihydroindol-3-one
• 3h-indol-3-one,1,2-dihydro-4,5,6-trimethoxy-
• 4,5,6-trimethoxy-2,3-dihydro-1H-indol-3-one
• AFUYWKSYOZSAEW-UHFFFAOYSA-N
• 4,5,6-Trimethoxyindolin-3-one
• 220418-02-0
• SCHEMBL7681016

• Inchi： InChI=1S/C11H13NO4/c1-14-8-4-6-9(7(13)5-12-6)11(16-3)10(8)15-2/h4,12H,5H2,1-3H3
• InChI Key： AFUYWKSYOZSAEW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 223.08445790Da
• Monoisotopic Mass: 223.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.8Ų

Additional information on 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one

Comprehensive Overview of 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one (CAS No. 220418-02-0)

1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one, with the CAS number 220418-02-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique structural framework, featuring a trimethoxy-substituted indole core, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for indole-based compounds like 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one has surged due to their relevance in targeting neurological and metabolic disorders. Searches for "indole derivatives in drug development" and "trimethoxy indole applications" have spiked, reflecting the growing curiosity about their therapeutic potential. This compound’s structural versatility allows it to interact with enzymes and receptors, making it a candidate for studies on neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The synthesis of 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one involves multi-step organic reactions, often starting from readily available indole precursors. Optimizing its yield and purity is a focal point for chemists, as highlighted by frequent queries like "synthesis of trimethoxy indole derivatives" and "CAS 220418-02-0 purification methods." Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the compound meets research-grade standards, catering to laboratories focused on high-precision applications.

Beyond pharmaceuticals, 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one is explored in agrochemical research for its potential as a plant growth regulator or pesticide intermediate. The rise in organic farming and sustainable agriculture has led to increased searches for "eco-friendly indole-based agrochemicals," positioning this compound as a subject of interdisciplinary interest. Its methoxy groups may enhance stability and bioavailability, key factors in developing next-generation crop protection agents.

From a commercial perspective, suppliers of CAS 220418-02-0 emphasize its scalability and compliance with regulatory guidelines. Keywords like "buy high-purity trimethoxy indole" and "220418-02-0 supplier" are frequently used by procurement specialists seeking reliable sources. The compound’s niche market is driven by academic institutions, biotech firms, and contract research organizations (CROs) engaged in cutting-edge projects.

In conclusion, 1,2-Dihydro-4,5,6-trimethoxy-3H-indol-3-one (CAS No. 220418-02-0) represents a convergence of chemistry, biology, and innovation. Its multifaceted applications—from drug design to sustainable agriculture—underscore its value in modern science. As research advances, this compound is poised to play a pivotal role in addressing global health and environmental challenges, making it a cornerstone of 21st-century scientific inquiry.